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Abstract
Glycocitrine I is a naturally occurring acridone alkaloid. While specific in-depth biological data,

detailed experimental protocols, and defined signaling pathways for Glycocitrine I are not

extensively available in current scientific literature, this document provides a comprehensive

summary of its known chemical identifiers. Furthermore, it explores the broader biological

activities of related compounds isolated from the same plant genus, Glycosmis, to offer a

contextual understanding of its potential therapeutic relevance.

Chemical Identification of Glycocitrine I
Accurate identification of a chemical compound is fundamental for all research and

development activities. The following table summarizes the key chemical identifiers for

Glycocitrine I.
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Identifier Type Data Source

CAS Number 82354-36-7 MedChemExpress[1]

Molecular Formula C20H21NO4 ChEMBL[2]

Molecular Weight 339.39 g/mol ChEMBL[2]

Synonyms glycocitrine I ChEMBL[2]

ChEMBL ID CHEMBL508186 ChEMBL[2]

Biological Context from Glycosmis Alkaloids
Due to the limited specific data on Glycocitrine I, this section provides an overview of the

biological activities reported for other chemical constituents isolated from Glycosmis citrifolia

and related species. This information may offer insights into the potential pharmacological

profile of Glycocitrine I.

Extracts and isolated compounds from the genus Glycosmis have been reported to possess a

variety of biological activities, including:

Anticancer and Cytotoxic Activities: Various alkaloids and other constituents from Glycosmis

species have demonstrated cytotoxic effects against different cancer cell lines[3].

Anti-inflammatory Activity: Compounds isolated from related plants have shown potential to

modulate inflammatory pathways[4][5][6].

Antimicrobial and Antifungal Activities: Extracts from Glycosmis pentaphylla have exhibited

antibacterial properties against multi-drug-resistant strains[7].

It is crucial to emphasize that these activities are attributed to a range of compounds within the

Glycosmis genus and are not specifically documented for Glycocitrine I. Further research is

required to determine if Glycocitrine I shares any of these biological properties.

Data and Methodologies: A Research Gap
A thorough review of the existing scientific literature reveals a significant gap in the availability

of in-depth technical data for Glycocitrine I. Specifically, the following information is not
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currently available:

Quantitative Biological Data: There is a lack of published studies detailing the specific

efficacy, potency (e.g., IC50, EC50), or other quantitative measures of Glycocitrine I in
various biological assays.

Detailed Experimental Protocols: Specific methodologies for the synthesis, extraction,

purification, or biological evaluation of Glycocitrine I are not well-documented in publicly

accessible resources.

Signaling Pathway Information: The mechanism of action and the specific signaling

pathways modulated by Glycocitrine I have not been elucidated.

Conclusion and Future Directions
Glycocitrine I is a well-identified chemical entity with a defined structure and chemical formula.

However, its biological activities and pharmacological profile remain largely unexplored. The

broader bioactivity of other constituents from the Glycosmis genus suggests that Glycocitrine I
may hold therapeutic potential, but this remains speculative without direct experimental

evidence.

Future research should focus on:

Isolation and Purification: Development of robust protocols for the isolation and purification of

Glycocitrine I in sufficient quantities for biological screening.

In Vitro and In Vivo Studies: Comprehensive screening of Glycocitrine I against a panel of

biological targets and in various disease models to identify its specific activities.

Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways

through which Glycocitrine I exerts any identified biological effects.

The generation of such data will be critical to unlocking the potential of Glycocitrine I for future

drug discovery and development efforts. Without this foundational research, the creation of

detailed technical guides, including quantitative data tables and signaling pathway diagrams, is

not feasible at this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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